Methyl[2-methyl-2-(oxolan-3-yl)propyl]amine hydrochloride
Overview
Description
Methyl[2-methyl-2-(oxolan-3-yl)propyl]amine hydrochloride is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as MOP or MOPAM and is a chiral amine that can be synthesized using different methods.
Scientific Research Applications
Synthesis and Characterization
The chemical synthesis and characterization of related compounds provide insights into the methodologies for creating analogs with potential applications in various fields, including pharmaceutical chemistry. For instance, the synthesis of 5-(α-Amino-ω-phenylalkyl)-2-methyl-1-benzoxolanes through catalytic hydrogenation and their subsequent characterization highlight the process of developing compounds with local anesthetic activity, suggesting avenues for novel anesthetic agents (Daukshas et al., 1995).
Pharmacological Potential
The study of 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) as a κ-opioid receptor antagonist demonstrates the potential therapeutic applications of methylamine derivatives in treating conditions like depression and addiction. This highlights the compound's selectivity and efficacy, indicating a promising approach for developing new treatments (Grimwood et al., 2011).
Antimicrobial Activities
The application of 2-arylhydrazononitriles in the synthesis of heterocyclic substances with promising antimicrobial activities against various bacterial strains and yeast suggests the role of methylamine derivatives in developing new antimicrobial agents. This underscores the versatility of such compounds in addressing infectious diseases (Behbehani et al., 2011).
Environmental and Industrial Applications
The stability of aqueous amine solutions, including those related to methyl[2-methyl-2-(oxolan-3-yl)propyl]amine hydrochloride, in CO2 capture and sequestration processes is significant for environmental management and industrial applications. Studies on the thermal and oxidative degradation of these solutions in the presence of CO2 provide crucial information for optimizing CO2 capture technologies, contributing to efforts in reducing greenhouse gas emissions (Bougie & Iliuta, 2014).
Green Chemistry Applications
The development of green synthesis methods for primary, secondary, and tertiary amides demonstrates the role of methylamine derivatives in sustainable chemistry. Using magnetic nanoparticles as recyclable catalysts for the efficient synthesis of amides from methylarenes and amine hydrochloride salts emphasizes the importance of environmentally friendly chemical processes (Eidi & Kassaee, 2016).
properties
IUPAC Name |
N,2-dimethyl-2-(oxolan-3-yl)propan-1-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-9(2,7-10-3)8-4-5-11-6-8;/h8,10H,4-7H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVLLJMLPDDDXRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC)C1CCOC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl[2-methyl-2-(oxolan-3-yl)propyl]amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.